![molecular formula C9H10N4O B7569386 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine](/img/structure/B7569386.png)
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine, also known as MPTA, is a triazole compound that has gained significant attention in scientific research due to its potential pharmacological properties. MPTA has been studied for its ability to inhibit the growth of cancer cells, as well as its potential use in treating neurological disorders.
Mechanism of Action
The mechanism of action of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is not fully understood. However, studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and neurological disorders. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to inhibit the activity of histone deacetylases, which are involved in the epigenetic regulation of gene expression. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to have various biochemical and physiological effects. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can induce cell cycle arrest and apoptosis in cancer cells. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has neuroprotective effects in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine in lab experiments is its ability to inhibit the growth of cancer cells and its potential use in treating neurological disorders. However, 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has some limitations as well. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine. One direction is to further investigate its potential use in cancer therapy. Another direction is to study its potential use in treating other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, more research is needed to fully understand the mechanism of action of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine and its potential side effects.
Conclusion
In conclusion, 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is a triazole compound that has gained significant attention in scientific research due to its potential pharmacological properties. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been studied for its ability to inhibit the growth of cancer cells and its potential use in treating neurological disorders. The synthesis of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine involves the reaction of 4-methoxyphenyl hydrazine with 3-azido-1-propyne in the presence of copper sulfate and sodium ascorbate. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to have various biochemical and physiological effects, and more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine involves the reaction of 4-methoxyphenyl hydrazine with 3-azido-1-propyne in the presence of copper sulfate and sodium ascorbate. The reaction yields 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine as a white solid with a melting point of 181-183°C.
Scientific Research Applications
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been studied for its potential use in treating various diseases. One of the most promising applications of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is its ability to inhibit the growth of cancer cells. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to have neuroprotective effects in animal models of Parkinson's disease.
properties
IUPAC Name |
2-(4-methoxyphenyl)-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O/c1-14-8-4-2-7(3-5-8)13-9(10)11-6-12-13/h2-6H,1H3,(H2,10,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHSMGNKCANDQTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.